N-(1'-((2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methyl)-[1,4'-bipiperidin]-4-yl)-N-(5-(trifluoromethyl)pyridin-2-yl)cyclohexanecarboxamide

• IUPAC Name: N-[1-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)piperidin-4-yl]piperidin-4-yl]-N-[5-(trifluoromethyl)pyridin-2-yl]cyclohexanecarboxamide
• InChI: InChI=1S/C32H41F3N4O3/c33-32(34,35)24-10-11-30(36-20-24)39(31(40)23-6-2-1-3-7-23)26-14-18-38(19-15-26)25-12-16-37(17-13-25)21-27-22-41-28-8-4-5-9-29(28)42-27/h4-5,8-11,20,23,25-27H,1-3,6-7,12-19,21-22H2
• InChI Key: AKYGIRKSPOKRIT-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C(=O)N(C2CCN(CC2)C3CCN(CC3)CC4COC5=CC=CC=C5O4)C6=NC=C(C=C6)C(F)(F)F
• Molecular Formula: C32H41F3N4O3
• Molecular Weight: 586.7 g/mol

Description

N-(1'-((2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methyl)-[1,4'-bipiperidin]-4-yl)-N-(5-(trifluoromethyl)pyridin-2-yl)cyclohexanecarboxamide is a useful research compound. Its molecular formula is C32H41F3N4O3 and its molecular weight is 586.7. The purity is usually 95%.
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Scientific Research Applications

Neuroimaging and Neuroinflammation

One study focused on the synthesis of a PET agent for imaging the IRAK4 enzyme in neuroinflammation, involving compounds with structural motifs related to the chemical . This research highlights the potential application of similar compounds in neuroimaging and the study of neuroinflammatory processes (Xiaohong Wang et al., 2018).

Caspase-3 Inhibition for Apoptosis Study

Another study explored isatin 1,2,3-triazoles, including derivatives with structural features resembling the target compound, as potent inhibitors against caspase-3. This research indicates the use of similar chemicals in apoptosis studies and their potential role in understanding cellular death mechanisms (Yang Jiang & Trond Vidar Hansen, 2011).

Synthesis and Chemical Interactions

Research on synthetic reactions involving 2-(2-amino-3-cyano-4H-[1]benzopyran-4-yl)propane-1,3-dinitrile with reactive methylene compounds has been conducted. This study showcases the synthetic versatility and potential chemical interactions of compounds within the same family, pointing to their utility in developing novel chemical entities for various applications (C. N. O'callaghan et al., 1995).

Supramolecular Chemistry and Hydrogen Bonding

Investigations into energetic multi-component molecular solids involving tetrafluoroterephthalic acid and aza compounds underscore the importance of strong hydrogen bonds and weak intermolecular interactions. Such research implies the role of structurally related compounds in creating new materials with specific supramolecular architectures (Lei Wang et al., 2014).